Cas no 73162-95-5 (Ivermectin B1 Aglycon)

• Product Name: Ivermectin B1 Aglycon
• CAS No: 73162-95-5
• MF: C₃₄H₅₀O₈
• MW: 586.756011486053
• CID: 3162188
• PubChem ID: 13710870
• Update Time: 2025-08-03

Ivermectin B1 Aglycon Chemical and Physical Properties

Names and Identifiers

• 22,23-dihydroavermectin B1 aglycone
• IverMectin B1 Aglycon
• XOCXXEYUGYTCNG-ZTOWVSLKSA-N
• Ivermectin EP impurity G
• Ivermectin Impurity 7(Ivermectin EP Impurity G)
• Ivermectin Impurity G
• Milbemycin B, 5-O-demethyl-28-deoxy-6,28-epoxy-13-hydroxy-25-[(1S)-1-methylpropyl]-, (6R,13S,25R)-
• Ivermectin Impurity G(EP)
• (1R,4S,5'S,6R,6'R,8R,10Z,12S,13S,14Z,20R,21R,24S)-6'-[(2S)-butan-2-yl]-12,21,24-trihydroxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• Ivermectin B1a aglycone
• 73162-95-5
• AKOS040754799
• (6R,13S,25R)-5-O-Demethyl-28-deoxy-6,28-epoxy-13-hydroxy-25-[(1S)-1-methylpropyl]-milbemycin B
• II178593
• Ivermectin B1 Aglycon

• Inchi： 1S/C34H50O8/c1-7-19(2)30-22(5)13-14-33(42-30)17-26-16-25(41-33)12-11-21(4)28(35)20(3)9-8-10-24-18-39-31-29(36)23(6)15-27(32(37)40-26)34(24,31)38/h8-11,15,19-20,22,25-31,35-36,38H,7,12-14,16-18H2,1-6H3/b9-8-,21-11-,24-10?/t19-,20-,22-,25+,26+,27-,28-,29+,30+,31+,33+,34+/m0/s1
• InChI Key： XOCXXEYUGYTCNG-ZIQYIXLGSA-N
• SMILES： O1[C@H]([C@@H](C)CC)[C@@H](C)CC[C@@]21C[C@H]1C[C@@H](CC=C(C)[C@H]([C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=C[C@@H](C(=O)O1)[C@@]43O)O)O)O2 |c:23,t:17|

Computed Properties

• Exact Mass: 586.35056855g/mol
• Monoisotopic Mass: 586.35056855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 2
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 776.2±60.0 °C at 760 mmHg
• Flash Point: 243.1±26.4 °C
• Vapor Pressure: 0.0±6.0 mmHg at 25°C

Ivermectin B1 Aglycon Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Milbemycins